Cas no 2138063-80-4 (3-[Methyl(pentan-3-yl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol)

• Product Name: 3-[Methyl(pentan-3-yl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• CAS No: 2138063-80-4
• MF: C₁₇H₃₅NO
• MW: 269.465905427933
• CID: 6258253
• PubChem ID: 165491553
• Update Time: 2025-07-09

3-[Methyl(pentan-3-yl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[methyl(pentan-3-yl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• 2138063-80-4
• EN300-1159901
• 3-[Methyl(pentan-3-yl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C17H35NO/c1-7-13(8-2)18(6)16-12-14(19)10-11-15(16)17(4,5)9-3/h13-16,19H,7-12H2,1-6H3
• InChI Key： AIRJQJMKQQNUIX-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)CC)C(C1)N(C)C(CC)CC

Computed Properties

• Exact Mass: 269.271864740g/mol
• Monoisotopic Mass: 269.271864740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Methyl(pentan-3-yl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol

3-[Methyl(pentan-3-yl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol

The compound 3-[Methyl(pentan-3-yl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol, with CAS No. 2138063-80-4, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with specific functional groups. The molecule's structure is notable for its combination of an amino group and a tertiary alcohol, making it a potential candidate for various applications in drug design and material science.

The chemical structure of this compound can be broken down into its constituent parts. The cyclohexane ring serves as the central framework, with substituents attached at the 3 and 4 positions. At the 3 position, there is a methyl(pentan-3-yl)amino group, which introduces an amine functionality. This group is further substituted with a pentan-3-yl chain, adding complexity to the molecule's stereochemistry. At the 4 position, there is a 2-methylbutan-2-yl group, which introduces branching and increases the molecule's steric bulk. The presence of these substituents contributes to the compound's unique physical and chemical properties.

Recent studies have highlighted the potential of this compound in pharmacological applications. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules. For instance, the amino group can be utilized in peptide bond formation, while the tertiary alcohol can participate in various nucleophilic reactions. These properties make it a valuable building block in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving alkylation and reduction reactions. The synthesis typically begins with the preparation of intermediates that incorporate the necessary functional groups. For example, the amino group can be introduced via reductive amination, while the tertiary alcohol can be formed through hydroboration or other oxidation-reduction techniques. The stereochemistry of the molecule must be carefully controlled during synthesis to ensure optimal yields and purity.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its logP value indicates moderate lipophilicity, which could be advantageous in drug delivery systems where both hydrophilic and lipophilic interactions are desired.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound in various biological systems. Molecular docking studies have revealed potential binding affinities for certain protein targets, suggesting its role as a lead compound in drug discovery efforts. Additionally, spectroscopic analyses have provided insights into its electronic structure and reactivity under different conditions.

In conclusion, 3-[Methyl(pentan-3-yl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1